Cas no 1462872-28-1 (1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 1462872-28-1
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 6140788
• PubChem ID: 65990307
• Update Time: 2025-10-29

1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid
• 1-[4-(difluoromethoxy)phenyl]-3-hydroxycyclobutane-1-carboxylic acid
• AKOS015332396
• 1462872-28-1
• EN300-1932528

• Inchi： 1S/C12H12F2O4/c13-11(14)18-9-3-1-7(2-4-9)12(10(16)17)5-8(15)6-12/h1-4,8,11,15H,5-6H2,(H,16,17)
• InChI Key： RQJYOXCRWSCOEG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(C(=O)O)CC(C1)O)F

Computed Properties

• Exact Mass: 258.07036518g/mol
• Monoisotopic Mass: 258.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 1462872-28-1)

1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 1462872-28-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclobutane carboxylic acid derivatives, which are increasingly studied for their role in drug discovery and development. The presence of a difluoromethoxy group and a hydroxycyclobutane moiety in its structure makes it a promising candidate for modulating biological activity, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for fluorinated organic compounds like 1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid has surged, driven by their enhanced stability, bioavailability, and selectivity in medicinal chemistry. Researchers are particularly interested in how the difluoromethoxy group influences the compound's pharmacokinetics, as fluorine atoms are known to improve metabolic resistance and binding affinity. This aligns with the growing trend of fluorine-containing drugs in the pharmaceutical industry, where approximately 20-30% of newly approved drugs contain fluorine atoms.

The synthesis of 1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid involves multi-step organic reactions, including cyclobutane ring formation and selective fluorination. Its carboxylic acid functional group allows for further derivatization, making it a versatile intermediate in the synthesis of more complex molecules. This adaptability is crucial for developing small-molecule therapeutics, a hot topic in drug discovery forums and academic publications. The compound's potential applications span anti-inflammatory agents, metabolic disorder treatments, and even central nervous system (CNS) drug candidates, reflecting the diverse interests of researchers and pharmaceutical companies.

From an SEO perspective, queries related to CAS No. 1462872-28-1 often include terms like "difluoromethoxy phenyl derivatives," "hydroxycyclobutane carboxylic acid uses," and "fluorinated drug intermediates." These keywords highlight the compound's relevance in both academic and industrial settings. Additionally, discussions on platforms like ResearchGate and PubMed frequently address the challenges and breakthroughs in synthesizing such fluorine-enriched compounds, underscoring the need for detailed technical resources.

Environmental and regulatory considerations also play a role in the compound's profile. While 1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid is not classified as hazardous, its fluorinated components warrant careful handling to align with green chemistry principles. This aspect resonates with the broader scientific community's focus on sustainable synthesis methods and eco-friendly pharmaceuticals, which are frequently searched topics in 2024.

In summary, 1-4-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 1462872-28-1) represents a compelling case study in modern medicinal chemistry. Its structural features, combined with the rising demand for fluorinated bioactive molecules, position it as a valuable subject for ongoing research. Whether you're a chemist exploring novel synthetic routes or a pharmacologist investigating structure-activity relationships, this compound offers rich opportunities for innovation and application.